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Compound of Interest

Compound Name: PEG8000

Cat. No.: B7761250

The following guide provides essential safety and logistical information for the proper disposal
of Polyethylene Glycol 8000 (PEG 8000), tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental compliance.

Waste Identification and Hazard Assessment

PEG 8000 is not classified as a hazardous substance according to the OSHA Hazard
Communication Standard (29 CFR 1910.1200) and is not considered a dangerous good for
transport.[1][2] However, it is crucial to recognize that the final waste product may be classified
differently depending on what substances have been mixed with it.

e Pure PEG 8000: In its pure form, PEG 8000 is considered non-hazardous.[1][3]

o Contaminated PEG 8000: If PEG 8000 is mixed with hazardous materials, the entire mixture
must be treated as hazardous waste, following the disposal requirements for the hazardous
components.

e Environmental Impact: While not classified as persistent, bioaccumulative, or toxic (PBT),
PEG 8000 is not readily biodegradable in water and should not be released into the
environment.[4][5] It is considered a mild water pollutant.[4]
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Personal Protective Equipment (PPE) and Safety
Precautions

When handling PEG 8000 for disposal, appropriate personal protective equipment should be
worn to minimize exposure.

o Standard PPE: Safety glasses, a lab coat, and gloves are recommended for handling PEG
8000.[2][3]

o For Spills: In the event of a large spill, additional protection such as splash goggles, a full
suit, and a vapor respirator may be necessary.[2] It is important to avoid generating dust from
powdered PEG 8000, as fine dust suspended in the air can form explosive mixtures with an
ignition source.[4][6]

Step-by-Step Disposal Procedure

This procedure outlines the steps for collecting, storing, and disposing of PEG 8000 waste in a
laboratory setting.

Step 1: Waste Collection and Segregation
o Collect waste PEG 8000 in designated, clearly labeled, and sealable containers.[6][7]

e Do not mix PEG 8000 waste with other waste streams, especially incompatible materials like
strong oxidizing agents, to prevent chemical reactions.[5][8] Leave chemicals in their original
containers when possible.[9]

Step 2: Spill and Leak Management

e Minor Spills (Solid): For small spills of solid PEG 8000, immediately sweep or shovel the
material into a suitable, closed container for disposal.[3][5] Use dry clean-up procedures and
avoid generating dust.[6][7] Do not use compressed air for cleaning.[6]

o Major Spills: In the case of a large spill, clear the area of personnel and move upwind.[6]
Prevent the spillage from entering drains, sewers, or water courses.[6][7]
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 Liquid Solutions: If dealing with a PEG 8000 solution, contain and absorb the spillage with
sand, earth, or another non-combustible material before placing it in a labeled container.[10]

Step 3: Storage of Waste Containers

o Store waste containers in a cool, dry, and well-ventilated area.[5]

» Keep containers tightly closed and protected from physical damage.[5][6]

o Store away from incompatible materials, foodstuffs, and sources of ignition.[5][6]
Step 4: Final Disposal

e Never pour PEG 8000 down the drain or into the sewer system.[11]

e The recommended method of disposal is to use a licensed and certified waste disposal
company.[3][11] These professionals can handle the final treatment, which may include
incineration or burial in a licensed landfill.[6]

e Recycling is a viable and often preferred option for uncontaminated glycols, reducing
environmental impact and costs.[8][12] Consult with your institution's environmental health
and safety (EHS) office or a certified waste management partner to identify local recycling
facilities.[11]

o Always dispose of the material in accordance with all applicable local, state, and national
environmental regulations.[9][10]

Quantitative Data Summary

The following table summarizes key quantitative data for PEG 8000 relevant to safety and
environmental impact.
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Parameter Value Source(s)
Ecotoxicity

LC50 (Goldfish, 24 hours) >5000 mg/L [2]
LC50 (Guppy, 96 hours) >100 mg/L [10]
EC50 (Daphnia magna, 48

hours) >100 mg/L [10]
Physical/Chemical Properties

Melting Point 63°C (145.4°F) [2]
Auto-Ignition Temperature 395°C (743°F) [2]
Flash Point (Open Cup) 268.33°C (515°F) [2]
Molecular Weight ~8000 g/mol [2][3]

Experimental Protocols

The standard documentation for chemical disposal, such as Safety Data Sheets, does not
include detailed experimental protocols. The procedures provided here are operational
guidelines for safe handling and regulatory compliance. For specific analytical methods to
determine contamination levels in waste PEG 8000, researchers should consult relevant
environmental testing protocols established by regulatory bodies like the EPA.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of PEG
8000 waste.
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Caption: Decision workflow for PEG 8000 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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